3-(acetylamino)-4,5-bis(acetyloxy)-6-[(acetyloxy)methyl]tetrahydro-2H-pyran-2-yl 3-[2-oxo-1,3-benzothiazol-3(2H)-yl]propanoate

• IUPAC Name: [3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzothiazol-3-yl)propanoate
• InChI: InChI=1S/C24H28N2O11S/c1-12(27)25-20-22(35-15(4)30)21(34-14(3)29)17(11-33-13(2)28)36-23(20)37-19(31)9-10-26-16-7-5-6-8-18(16)38-24(26)32/h5-8,17,20-23H,9-11H2,1-4H3,(H,25,27)
• InChI Key: YLWMXRJBTNFXGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC(=O)CCN2C3=CC=CC=C3SC2=O)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C24H28N2O11S
• Molecular Weight: 552.6 g/mol

Description

3-(acetylamino)-4,5-bis(acetyloxy)-6-[(acetyloxy)methyl]tetrahydro-2H-pyran-2-yl 3-[2-oxo-1,3-benzothiazol-3(2H)-yl]propanoate is a useful research compound. Its molecular formula is C24H28N2O11S and its molecular weight is 552.55. The purity is usually 95%.
BenchChem offers high-quality 3-(acetylamino)-4,5-bis(acetyloxy)-6-[(acetyloxy)methyl]tetrahydro-2H-pyran-2-yl 3-[2-oxo-1,3-benzothiazol-3(2H)-yl]propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(acetylamino)-4,5-bis(acetyloxy)-6-[(acetyloxy)methyl]tetrahydro-2H-pyran-2-yl 3-[2-oxo-1,3-benzothiazol-3(2H)-yl]propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Synthesis of Heterocycles

Research efforts have been focused on synthesizing and understanding the properties of heterocyclic compounds due to their significant pharmacological activities. For instance, the synthesis and chemistry of structurally unique hexasubstituted pyrazolines have been explored, highlighting their potential in creating compounds with novel properties (Baumstark et al., 2013). Similarly, advances in the cyclocondensation of dimedone with aldehydes and malononitrile for constructing tetrahydrobenzo[b]pyrans using organocatalysts have been reviewed, showcasing the importance of such scaffolds in medicinal chemistry (Kiyani, 2018).

Structural Activity Relationship in Medicinal Chemistry

The structural activity relationship and importance of benzothiazole derivatives in medicinal chemistry have been comprehensively reviewed, emphasizing their varied biological activities and significant role as a core structure in many bioactive molecules (Bhat & Belagali, 2020). This review could provide insights into how the structural features of complex molecules like the one contribute to their biological activity and application in drug development.

Applications in Energetic Materials

High-energy density materials (HEDMs) and their research progress, especially in the context of azine energetic compounds, have been reviewed. The study covers synthetic methods, physical and chemical properties, and potential applications of these materials in propellants and explosives, indicating a broad application prospect in energetic materials (Yongjin & Ba Shuhong, 2019).